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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

An In-depth Technical Guide to tert-Butyl
Peroxy-2-ethylhexanoate
Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physical and chemical

characteristics of tert-Butyl peroxy-2-ethylhexanoate, also known as tert-Butyl
octaneperoxoate. It includes key data, experimental protocols, and visualizations of its

chemical behavior and analysis.

Core Physical and Chemical Properties
tert-Butyl peroxy-2-ethylhexanoate (TBPO) is an organic peroxide widely utilized as a radical

initiator in various polymerization processes.[1][2] Its utility stems from the thermally labile

peroxide bond that undergoes homolytic cleavage to generate free radicals.[3]

Table 1: Physical Properties of tert-Butyl Peroxy-2-ethylhexanoate
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Property Value Source

Appearance Colorless liquid [4][5]

Molecular Formula C₁₂H₂₄O₃ [5][6]

Molecular Weight 216.3 g/mol [6]

Density 0.89 g/cm³ [6]

Melting Point Approx. -30°C [6]

Boiling Point Approx. 248.9°C (predicted) [6]

Vapor Pressure 2 Pa at 20°C [4]

Water Solubility 46.3 mg/L at 20°C [4]

Table 2: Chemical and Safety Properties of tert-Butyl Peroxy-2-ethylhexanoate

Property Value/Description Source

CAS Number 3006-82-4 [6]

Common Synonyms
tert-Butyl octaneperoxoate,

Trigonox 21, TBPO
[3][4]

Half-Life
10.0 hours at 72°C (in

benzene)
[4][5]

Primary Use
Polymerization initiator, Curing

agent
[1][4]

Key Hazard

Thermally unstable; can

undergo exothermic self-

accelerating decomposition.[1]

Sensitive to temperature rises

and contamination.[4][5]

Classification Organic Peroxide, Type C [1]

Chemical Reactivity and Decomposition
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The fundamental chemical characteristic of tert-Butyl peroxy-2-ethylhexanoate is the weak

oxygen-oxygen single bond within the peroxy group (-O-O-).[3] This bond is susceptible to

homolytic cleavage when heated, initiating a cascade of radical reactions.[3] This property is

central to its application as a polymerization initiator.[3]

The primary decomposition step involves the breaking of the O-O bond to form a tert-butoxyl

radical and a 2-ethylhexanoyloxyl radical. These highly reactive species can then initiate

polymer chains or undergo further reactions.
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Caption: Thermal decomposition pathway of tert-Butyl Peroxy-2-ethylhexanoate.
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Experimental Protocols
A. Synthesis of tert-Butyl Peroxy-2-ethylhexanoate

A common method for synthesizing tert-Butyl peroxy-2-ethylhexanoate involves the reaction of

tert-butyl hydroperoxide (TBHP) with 2-ethylhexanoyl chloride in a biphasic system.[7]

Methodology:

Deprotonation: tert-Butyl hydroperoxide is deprotonated in an aqueous phase using a base,

such as sodium hydroxide (NaOH), to form the sodium salt of TBHP.[7] This is a slightly

exothermic reaction.[7]

Interfacial Reaction: The resulting alkali salt of TBHP then reacts with 2-ethylhexanoyl

chloride, which is present in an organic phase.[7]

Product Formation: This reaction yields tert-Butyl peroxy-2-ethylhexanoate and a chloride

salt (e.g., NaCl).[7]

Separation and Purification: The organic phase containing the product is separated from the

aqueous phase. It can then be washed and dried to yield the purified product.

B. Analysis Protocol: Iodometric Titration for Peroxide Content

The concentration of active oxygen in a peroxide sample is a critical measure of its purity and

reactivity. A standard method for this determination is iodometric titration. While the specific

linked protocol is for a related compound, the principle is broadly applicable to organic

peroxides.

Methodology:

Sample Preparation: A precisely weighed sample of the peroxide is dissolved in a suitable

solvent mixture (e.g., acetic acid and chloroform or isopropanol).

Reaction with Iodide: An excess of potassium iodide (KI) or sodium iodide (NaI) is added to

the solution. The peroxide oxidizes the iodide ions (I⁻) to iodine (I₂). The solution is typically

kept in the dark to prevent photo-induced side reactions.
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Titration: The liberated iodine is then titrated with a standardized solution of sodium

thiosulfate (Na₂S₂O₃) using a starch indicator.

Endpoint Determination: The endpoint is reached when the blue/black color of the starch-

iodine complex disappears, indicating that all the iodine has been reduced back to iodide by

the thiosulfate.

Calculation: The active oxygen content is calculated based on the volume of titrant used, its

concentration, and the initial mass of the peroxide sample.
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Caption: Experimental workflow for iodometric titration of a peroxide sample.
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Key Applications
Due to its effectiveness as a radical source at moderate temperatures, tert-Butyl peroxy-2-

ethylhexanoate is primarily used in the chemical industry for:

Polymerization Initiation: It serves as an initiator for the (co)polymerization of various

monomers, including ethylene, styrene, acrylonitrile, and (meth)acrylates.[4]

High-Pressure Ethylene Polymerization: It is used in both autoclave and tubular processes

for producing low-density polyethylene (LDPE), often in combination with other peroxides.[3]

[4]

Curing Agent: It is employed as a curing agent for unsaturated polyester resins.[1][4]

Acrylic Resin Synthesis: It helps achieve low residual monomer levels in the production of

acrylic polymers.[3]

Safety and Handling
Organic peroxides like tert-Butyl peroxy-2-ethylhexanoate are hazardous materials that require

careful handling.

Thermal Sensitivity: The compound is sensitive to heat and can decompose violently above

its "Control Temperature".[4][5] It should be stored at low temperatures (below 10°C is

recommended) and away from heat sources.[5][8]

Contamination: Contamination can also trigger decomposition.[5]

Fire Hazard: It is considered a fire hazard and may cause a fire upon heating.[4][9]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, and eye/face

protection, should be worn when handling this substance.[9]

Environmental Hazard: The substance is considered very toxic to aquatic organisms.[1][4]

However, it is also classified as inherently biodegradable.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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